4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzoic acid

• IUPAC Name: 4-[1-(4-carboxyphenyl)-2,2-diphenylethenyl]benzoic acid
• InChI: InChI=1S/C28H20O4/c29-27(30)23-15-11-21(12-16-23)26(22-13-17-24(18-14-22)28(31)32)25(19-7-3-1-4-8-19)20-9-5-2-6-10-20/h1-18H,(H,29,30)(H,31,32)
• InChI Key: WVUPMKOJKIGDAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=C(C2=CC=C(C=C2)C(=O)O)C3=CC=C(C=C3)C(=O)O)C4=CC=CC=C4
• Molecular Formula: C28H20O4
• Molecular Weight: 420.5 g/mol

Description

4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzoic acid is a useful research compound. Its molecular formula is C28H20O4 and its molecular weight is 420.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Preparation of One-Dimensional Infinite Water Wires : This compound is used in the preparation of organic crystalline supermolecules with zwitterionic channels, facilitating the incorporation of one-dimensional infinite water wires (Yu, Sun, Huang, & Zheng, 2011).

• Synthesis of Polyhydrazides and Poly(amide-hydrazide)s : It can be used to create colorless, flexible, and tough films from synthesized polyhydrazides and poly(amide-hydrazide)s, indicating potential applications in material science (Hsiao & Yu, 1998).

• Metal-Organic Complex Construction : The compound aids in constructing metal-organic complexes based on paddlewheel SBU, using flexible dicarboxylate ligands (Dai et al., 2009).

• Detection of Nitro-Containing Explosives and Antibiotics : A luminescent metal–organic framework based on this compound efficiently detects nitro-containing explosives and antibiotics in aqueous media (Liu et al., 2018).

• Piezochromic Luminescence and Aggregation-Induced Emission : It exhibits reversible piezochromic luminescence and aggregation-induced emission, useful in sensing applications (Han et al., 2013).

• Photocatalysis and Photoluminescence : Photoactive cadmium coordination polymers containing this compound have applications in photocatalysis and photoluminescence (Wang et al., 2021).

• Impact on Electrical Conductance : Its isomerization significantly affects electrical conductance, with the Z isomer exhibiting higher conductance than the E isomer (Martín, Haiss, Higgins, & Nichols, 2010).

• Cell Imaging Studies : New tetraphenylethylene derivatives bearing benzothiazoles are potential contrasting agents in cell imaging due to low toxicity and suitable photophysical properties (Keshav et al., 2017).

• Preparation of Metal-Organic Coordination Polymers : It is used in preparing a metal-organic coordination polymer with low coordination at the zinc center, indicating potential in coordination chemistry (Dickie, Jennings, Jenkins, & Clyburne, 2005).

• Disazo Direct Dyes : Derivatives of this compound are used in disazo direct dyes, showing superior substantivity and wash fastness on cotton (Chao & Yang, 1995).